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Compound of Interest

Compound Name: C-Peptide, dog

Cat. No.: B612701

For researchers, scientists, and drug development professionals engaged in canine diabetes
and metabolic disease research, the accurate measurement of C-peptide is crucial for
assessing pancreatic beta-cell function. This guide provides a detailed comparison of
commercially available competitive ELISA kits for canine C-peptide, offering a comprehensive
overview of their performance characteristics, experimental protocols, and a look at alternative
measurement methodologies.

Performance Comparison of Canine C-Peptide
Competitive ELISA Kits

The selection of an appropriate ELISA kit is paramount for obtaining reliable and reproducible
data. Below is a summary of key performance metrics for several commercially available kits.
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Kit L . Intra- Inter-
Manufact Sensitivit  Detection Sample
Catalog Assay CV  Assay CV
urer y Range Type
No. (%) (%)
Sigma-
Aldrich / EZCCP- 0.2-10 Serum,
0.24 ng/mL <10%[1][2] <15%[1][2]
Merck 47K ng/mL Plasma][3]
Millipore
) i Serum,
Assay 0.069 0.156 - 10 Provided Provided
] CNEBO0091 o o Plasma,
Genie ng/mL[4] ng/mL[4] with kit[4] with kit[4]
Lysate[4]
Serum,
Plasma,
Assay CNDLO001  Not Not Cell
_ » - <10%][5] <12%[5]

Genie 3 Specified Specified Culture
Supernata
nts[5]
Serum,
Plasma,
Tissue
Homogena

Antibodies. <0.061 0.156 - 10 tes, Cell

A82419 <10%]6] <12%]6]

com ng/mi[6] ng/mi[6] Lysates,
Cell
Culture
Supernata
nts[6]

ELK Not 0.13 0.32-20 <8%[7] <10%][7] Serum,

Biotechnol Specified ng/mL[7] ng/mL][7] Plasma,

ogy Tissue
Homogena
tes, Cell
Lysates,
Cell
Culture
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Supernata
nts[7]
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Plasma,
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Homogena
Cloud- 98.77 -
Not Not Not tes, Cell
Clone CEA447Ca N 8,000 N N
Specified Specified Specified Lysates,
Corp. pg/mL][8]
Cell
Culture
Supernata

nts[8]

Serum,
Plasma,
Tissue
Homogena
St John's STJEO007  0.061 0.156 - 10 Not Not tes, Cell
Laboratory 564 ng/mL ng/mL Specified Specified Lysates,
Cell
Culture
Supernata

nts

Experimental Principles and Protocols

Understanding the underlying principles and specific protocols of each kit is essential for
successful experimental execution and data interpretation.

Principle of Competitive ELISA

Competitive ELISA is a common method for quantifying antigens, such as C-peptide. In this
assay, the C-peptide in the sample competes with a labeled (e.g., biotinylated) C-peptide for a
limited number of primary antibody binding sites. The amount of labeled C-peptide bound to the
antibody is inversely proportional to the amount of C-peptide in the sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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